tert-butyl 4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H24N4O2/c1-16(2,3)22-15(21)20-9-7-19(8-10-20)14-12-5-4-6-13(12)17-11-18-14/h11H,4-10H2,1-3H3
• InChI Key: YIHGIRPGZTXGMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=NC3=C2CCC3
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

The compound “tert-butyl 4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine-1-carboxylate” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also contains a pyrimidine ring, which is a fundamental structure in many important biomolecules, including nucleic acids.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperazine ring, possibly through a reaction with a suitable diamine, and the formation of the pyrimidine ring. The exact synthetic route would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperazine and pyrimidine rings. The piperazine ring is a six-membered ring containing two nitrogen atoms, while the pyrimidine ring is a six-membered ring containing two nitrogen atoms and four carbon atoms.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents present. The piperazine ring is known to be involved in various reactions, including alkylation, acylation, and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of polar and nonpolar regions, the size and shape of the molecule, and the presence of functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Compounds containing piperazine rings are known to have a wide range of biological activities, including acting as antagonists for various receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further studies to determine its biological activity and potential uses in medicine or other fields.